Cas no 1822599-92-7 (tert-Butyl 3-azabicyclo4.1.0heptane-3-carboxylate)

• Product Name: tert-Butyl 3-azabicyclo4.1.0heptane-3-carboxylate
• CAS No: 1822599-92-7
• MDL: MFCD24505212
• CID: 4621229
• PubChem ID: 122163937
• Update Time: 2025-05-23

tert-Butyl 3-azabicyclo4.1.0heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-azabicyclo4.1.0heptane-3-carboxylate

• MDL： MFCD24505212

Additional information on tert-Butyl 3-azabicyclo4.1.0heptane-3-carboxylate

Introduction to Tert-Butyl 3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 1822599-92-7)

Tert-butyl 3-azabicyclo[4.1.0]heptane-3-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 1822599-92-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, a subgroup of heterocyclic compounds characterized by the presence of a nitrogen atom within a cyclic structure. The unique structural framework of Tert-butyl 3-azabicyclo[4.1.0]heptane-3-carboxylate makes it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive molecules.

The molecular structure of this compound features a bicyclic system consisting of a seven-membered ring that incorporates an azabicyclo moiety, which is further functionalized with a tert-butyl group and a carboxylate substituent at the 3-position. This arrangement imparts distinct steric and electronic properties to the molecule, which can be leveraged to modulate its interactions with biological targets. The presence of the tert-butyl group not only enhances the lipophilicity of the compound but also introduces steric hindrance, which can be critical in optimizing binding affinity and selectivity in drug-like molecules.

The azabicyclo[4.1.0]heptane core is particularly noteworthy due to its rigid three-dimensional conformation, which can facilitate precise positioning within active sites of enzymes or receptors. Such structural rigidity is often desirable in drug design, as it can improve pharmacokinetic properties such as solubility, metabolic stability, and binding affinity. Additionally, the carboxylate group at the 3-position provides a polar interaction surface, enabling hydrogen bonding or electrostatic interactions with biological targets, thereby enhancing the compound's potential as a pharmacophore.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential interactions of Tert-butyl 3-azabicyclo[4.1.0]heptane-3-carboxylate with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes or receptors implicated in therapeutic areas such as pain management, inflammation, and neurodegenerative diseases. For instance, preliminary computational analyses indicate that the nitrogen-containing heterocycle could interact with acidic residues in enzyme active sites, potentially leading to potent inhibition.

In parallel, experimental investigations have begun to explore the pharmacological profile of derivatives of this scaffold. Researchers have synthesized and evaluated several analogs to assess their biological activity and pharmacokinetic properties. Early results from these studies have shown promising trends, with some derivatives demonstrating significant inhibitory effects on target enzymes at submicromolar concentrations. These findings underscore the potential of Tert-butyl 3-azabicyclo[4.1.0]heptane-3-carboxylate as a lead compound for further medicinal chemistry optimization.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The construction of the bicyclic system requires careful consideration of reaction pathways to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cyclizations and cross-coupling reactions, have facilitated more efficient access to complex heterocyclic structures like Tert-butyl 3-azabicyclo[4.1.0]heptane-3-carboxylate. Additionally, modern techniques in process chemistry have enabled scalable production methods, which are essential for advancing promising candidates into clinical development.

The growing interest in Tert-butyl 3-azabicyclo[4.1.0]heptane-3-carboxylate reflects broader trends in pharmaceutical research toward discovering novel molecular entities with unique structural features and biological activities. The integration of traditional synthetic organic chemistry with cutting-edge technologies such as high-throughput screening and structure-based drug design has accelerated the identification of promising candidates like this one. As research progresses, it is anticipated that additional derivatives will be explored to refine their pharmacological properties and therapeutic potential.

The chemical diversity inherent in azabicycloalkanes makes them valuable scaffolds for drug discovery across multiple therapeutic areas. The ability to modulate both steric and electronic properties through functionalization allows for fine-tuning of biological activity while maintaining structural integrity. This flexibility is exemplified by ongoing studies into derivatives of Tert-butyl 3-azabicyclo[4.1.0]heptane-3-carboxylate, which are being investigated for their potential applications in treating neurological disorders, infectious diseases, and metabolic conditions.

Future directions in research may include exploring novel synthetic routes to improve accessibility and scalability of Tert-butyl 3-azabicyclo[4.1.0]heptane-3-carboxylate, as well as investigating its behavior under various physiological conditions to assess its safety profile and metabolic stability. Collaborative efforts between synthetic chemists, biochemists, and computational scientists will be crucial in translating laboratory findings into viable therapeutic agents.

In conclusion,Tert-butyl 3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 1822599- 92- 7) represents a compelling example of how structural innovation can drive progress in medicinal chemistry. Its unique framework offers opportunities for designing molecules with tailored biological activities, and ongoing research continues to uncover its potential applications. As our understanding of biological targets advances, compounds like this one are poised to play significant roles in addressing unmet medical needs.